Cas no 890704-00-4 (2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole)
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole
- 2-(6-BROMOHEXYL)BENZOTRIAZOLE
- 2-(6-Bromohexyl)-2H-benzotriazole (ACI)
-
- Inchi: 1S/C12H16BrN3/c13-9-5-1-2-6-10-16-14-11-7-3-4-8-12(11)15-16/h3-4,7-8H,1-2,5-6,9-10H2
- InChI Key: LTFNQIJPVHVBHZ-UHFFFAOYSA-N
- SMILES: C1C=CC2=NN(CCCCCCBr)N=C2C=1
Computed Properties
- Exact Mass: 281.05300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
Experimental Properties
- Density: 1.40
- PSA: 30.71000
- LogP: 3.38660
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154050-1g |
2-(6-bromohexyl)-2H-benzo[d][1,2,3]triazole |
890704-00-4 | 95% | 1g |
$660 | 2021-06-09 | |
| Alichem | A019094849-1g |
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole |
890704-00-4 | 95% | 1g |
$624.80 | 2023-08-31 | |
| Chemenu | CM154050-1g |
2-(6-bromohexyl)-2H-benzo[d][1,2,3]triazole |
890704-00-4 | 95% | 1g |
$579 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1686324-1g |
BTZ6Br |
890704-00-4 | 98% | 1g |
¥6142.00 | 2024-04-26 | |
| Crysdot LLC | CD11028319-1g |
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole |
890704-00-4 | 95+% | 1g |
$698 | 2024-07-18 |
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
Production Method 5
Production Method 6
Production Method 7
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Raw materials
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Preparation Products
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole
Research Brief on 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (CAS: 890704-00-4): Recent Advances and Applications
2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (CAS: 890704-00-4) is a brominated benzotriazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, materials science, and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules and functional materials. Recent studies have explored its potential in drug discovery, photodynamic therapy, and as a building block for advanced polymers. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.
In the realm of medicinal chemistry, 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole has been utilized as a precursor for the development of novel kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective PI3K inhibitors, which show promise in cancer therapy. The bromohexyl side chain facilitates easy functionalization, enabling the attachment of various pharmacophores to enhance target specificity and bioavailability. Additionally, its benzotriazole core contributes to the compound's stability and ability to interact with biological targets through π-π stacking and hydrogen bonding.
Recent advancements in photodynamic therapy (PDT) have also highlighted the potential of 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole as a photosensitizer. Research conducted at the University of Tokyo in 2024 revealed that derivatives of this compound exhibit strong absorption in the near-infrared region, making them suitable for deep-tissue PDT applications. The bromohexyl moiety allows for conjugation with targeting ligands, improving the selectivity of the photosensitizers towards cancer cells. These findings open new avenues for the development of next-generation PDT agents with reduced side effects and enhanced therapeutic efficacy.
In materials science, 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole has been employed as a monomer for the synthesis of high-performance polymers. A study published in ACS Applied Materials & Interfaces in 2023 reported the development of a new class of benzotriazole-based polymers with exceptional thermal stability and electronic properties. These polymers are being explored for use in organic electronics, including OLEDs and photovoltaic devices. The bromohexyl group enables cross-linking and post-polymerization modifications, further expanding the material's applicability in various industrial applications.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A 2024 patent application by Merck KGaA describes a novel catalytic system that enhances the efficiency of the bromination step, addressing one of the key bottlenecks in the production process. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.
In conclusion, 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (CAS: 890704-00-4) continues to be a molecule of significant interest across multiple disciplines. Its unique chemical properties and versatility make it a valuable tool for researchers working on drug discovery, photodynamic therapy, and advanced materials. Ongoing research and technological improvements in its synthesis and application are likely to further expand its utility in the coming years. This brief underscores the importance of continued investment in the study of this compound and its derivatives to unlock their full potential.
890704-00-4 (2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)